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Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Tricyclamol Chloride at a Glance

The table below summarizes the core identification and known activity of Tricyclameol chloride based on

the search results.

Property Description

Known Anticholinergic agent [1] [2] [3].

Bioactivity

Related Procyclidine (sold as Tricyclamol/(x)-Procyclidine) is a muscarinic receptor
Compound antagonist and N-methyl-D-aspartate (NMDA) receptor antagonist [3].
Molecular C20H33CINO [4].

Formula

CAS Number 3818-88-0 [4].

Synonym(s) Elorine chloride, Lergine chloride, Tricoloid chloride [4].

Known Mechanisms of Action
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Tricyclamol and its related form, Procyclidine, exhibit a dual mechanism of action, which is illustrated

below.

Reduces cholinergic signaling Modulates glutamatergic signaling

Potential in Parkinson's disease and related disorders

Click to download full resolution via product page

Guidance for Further Research

The search results lack the experimental data needed for a direct, quantitative comparison with other
anticholinergic drugs. To build a comprehensive comparison guide, you may need to employ the following

strategies:

e Consult Specialized Databases: Use paid or institutional subscriptions to access detailed
pharmacological databases (e.g., Clarivate Analytics' Cortellis, Elsevier's Reaxys) that often contain
more exhaustive preclinical and clinical data.

¢ Refine Your Search: Use the specific identifiers found here (e.g., CAS Number 3818-88-0) to search
patent databases like Google Patents or the USPTO, which may contain experimental data from the
original patent filings [4].

¢ Explore Related Research: Since Tricyclamol is closely related to Procyclidine, researching the
latter may yield more modern studies and relevant comparative data [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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